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Cat. No.: B600825

Get Quote

A Note on "79R5BY5Qjz": The initial query for "79R5BY5Qjz" did not correspond to a

recognized chemical substance. This guide has been developed for Sodium Azide (NaN₃), a

highly toxic and reactive compound commonly used in research laboratories for applications

such as a biocide in stock solutions and as a reagent in organic synthesis. The principles of risk

assessment and PPE selection detailed herein are broadly applicable to the safe handling of

other hazardous materials.

Understanding the Hazard: Why Sodium Azide
Demands Respect
Sodium azide (NaN₃) is a colorless, odorless crystalline solid.[1] Its high acute toxicity presents

a significant risk to laboratory personnel. Ingestion of as little as 100-200 mg can lead to severe

health effects, including headache, respiratory distress, and diarrhea.[2][3] The primary target

organs are the central nervous system and the brain.[2][3] Crucially, sodium azide is rapidly

absorbed through the skin, making dermal contact a critical exposure route.[2][4]

Beyond its immediate toxicity, sodium azide poses several other significant hazards:
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Formation of Hydrazoic Acid: In the presence of water or acids, sodium azide rapidly

hydrolyzes to form hydrazoic acid (HN₃), a highly toxic, volatile, and explosive gas.[3][4] This

presents a serious inhalation hazard.[2]

Explosive Metal Azides: Sodium azide reacts with heavy metals such as lead, copper, silver,

gold, and the solder in plumbing systems to form highly shock-sensitive and explosive metal

azides.[4][5] This is a critical consideration for both handling and disposal.

Violent Decomposition: When heated to approximately 275°C, sodium azide can decompose

violently.[2][3]

Due to these significant risks, sodium azide is classified as a particularly hazardous substance

by the Occupational Safety and Health Administration (OSHA).[4][5]

Core Principles of Protection: The Hierarchy of
Controls
Before any work with sodium azide begins, a thorough risk assessment is essential. The

"Hierarchy of Controls" is a fundamental concept in laboratory safety that prioritizes the most

effective measures for risk reduction.
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Elimination/Substitution: The most effective control is to eliminate the use of sodium azide

altogether or substitute it with a less hazardous alternative, if scientifically viable.[6]

Engineering Controls: These are physical changes to the workspace to isolate the hazard.

For sodium azide, the primary engineering control is a certified chemical fume hood.[7] All

work with solid sodium azide or solutions with a concentration greater than 5% must be

conducted in a fume hood.[2]

Administrative Controls: These are work practices and procedures that reduce exposure.

Examples include developing a written Standard Operating Procedure (SOP), providing
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comprehensive training, and restricting access to authorized personnel.[4]

Personal Protective Equipment (PPE): PPE is the last line of defense. It does not eliminate

the hazard but provides a barrier between the user and the chemical. The remainder of this

guide will focus on the correct selection and use of PPE for handling sodium azide.

Selecting the Right PPE for Sodium Azide
The minimum required PPE for any work involving sodium azide includes a lab coat, chemical

splash goggles, long pants, and closed-toe shoes.[2] However, the specific task and

concentration of sodium azide will dictate the necessary level of protection.

Task/Concentr
ation

Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Handling Dilute

Solutions (<5%)

Single pair of

nitrile gloves

(min. 0.11mm

thickness)[4]

ANSI-approved

safety glasses

with side

shields[8]

Standard lab

coat

Not typically

required if

handled in a

fume hood

Handling Solid

NaN₃ or

Concentrated

Solutions (≥5%)

Double-gloving

with nitrile or

thicker nitrile

rubber gloves[2]

[7]

Chemical splash

goggles[7]

Fully buttoned

lab coat[8]

Required if work

cannot be

conducted in a

fume hood

(consult EHS for

fit-testing)[7]

Risk of Splash or

Aerosol

Generation

Double-gloving

with nitrile or

thicker nitrile

rubber gloves[2]

[7]

Chemical splash

goggles and a

face shield[9][10]

Lab coat;

consider Tyvek

sleeves or gown

for additional

protection[6]

Work must be

conducted in a

fume hood or

other ventilated

enclosure[4]

Rationale for PPE Selection:
Hand Protection: Nitrile gloves provide adequate protection against sodium azide.[4] Double-

gloving is recommended for higher concentrations and when handling the solid form to

protect against tears and to allow for quick removal of the outer glove in case of
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contamination.[2][7] Always check the manufacturer's compatibility chart for breakthrough

times.[8]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[8]

However, due to the high toxicity and potential for splashes, chemical splash goggles offer

superior protection.[7] A face shield should be worn in conjunction with goggles when there is

a significant risk of splashing.[9][10]

Body Protection: A fully buttoned lab coat protects the skin and personal clothing from

contamination.[8] For tasks with a higher risk of exposure, such as cleaning up spills,

additional protection like Tyvek sleeves may be necessary.[6]

Respiratory Protection: Handling solid sodium azide or solutions that can generate aerosols

or vapors (like hydrazoic acid) must be done in a chemical fume hood.[8] If this is not

possible, a respiratory protection program is required, and personnel must be fit-tested for an

appropriate respirator.[7]

Step-by-Step PPE Protocols
Properly donning (putting on) and doffing (taking off) PPE is critical to prevent cross-

contamination.

Donning Procedure:

Start 1. Lab Coat 2. Goggles/Face Shield 3. Gloves Ready for Work

Click to download full resolution via product page

Caption: The correct sequence for putting on PPE before handling sodium azide.

Lab Coat: Put on a properly fitting lab coat and ensure it is fully buttoned.[8]

Eye and Face Protection: Don safety glasses or chemical splash goggles. If required, add a

face shield.[8]
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Gloves: Put on the first pair of nitrile gloves. If double-gloving, put on the second pair over

the first, ensuring the cuff of the outer glove goes over the cuff of the lab coat sleeve.

Doffing Procedure:
The doffing procedure is designed to remove the most contaminated items first.

Work Complete 1. Outer Gloves (if used) 2. Lab Coat 3. Goggles/Face Shield 4. Inner Gloves 5. Wash Hands Exit Lab

Click to download full resolution via product page

Caption: The correct sequence for removing PPE to prevent contamination.

Gloves (Outer Pair): If double-gloved, remove the outer pair by grasping the outside of the

cuff and peeling it off, turning it inside out. Dispose of it immediately in the designated

hazardous waste container.

Lab Coat: Unbutton the lab coat. Remove it by rolling it down from the shoulders, keeping

the contaminated outer surface away from your body.

Goggles/Face Shield: Remove eye and face protection from the back to avoid touching the

front surface.

Gloves (Inner/Single Pair): Remove the final pair of gloves using the same technique as in

step 1.

Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[2][8]

Disposal of Contaminated PPE and Materials
All disposable materials that have come into contact with sodium azide, including gloves, weigh

paper, pipette tips, and absorbent pads, must be treated as hazardous waste.[1][11]

Key Disposal Principles:

No Drain Disposal: Under no circumstances should sodium azide solutions be poured down

the drain.[2] This can lead to the formation of explosive metal azides in the plumbing.[2][5]
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Designated Waste Containers: Use a clearly labeled, non-metal hazardous waste container

for all contaminated solid waste.[8][10] The container should be kept closed when not in use.

[6]

Segregation: Do not mix sodium azide waste with acidic waste, as this will generate toxic

hydrazoic acid gas.[1]

Decontamination: After work is complete, wipe down the work area (e.g., fume hood surface)

with a soap and water solution.[8] The cleaning materials used must also be disposed of as

hazardous waste.[4]

Waste Pickup: Follow your institution's procedures for hazardous waste collection.[11]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[4][12] Seek immediate medical attention.

[13]

Eye Contact: Flush eyes with an eyewash station for at least 15 minutes, holding the eyelids

open.[4][12] Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[13][14]

Spill:

Small Spill (inside a fume hood): If you are trained and confident, cover the spill with an

absorbent material (for liquids) or a dampened paper towel (for solids).[4] Do not use

metal instruments for cleanup.[10] Place all cleanup materials in a sealed, non-metal

container for hazardous waste disposal.[10]

Large Spill or Any Spill Outside a Fume Hood: Evacuate the area immediately and alert

others.[2] Contact your institution's emergency response team (e.g., Environmental Health

and Safety).[9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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